Cas no 2413867-78-2 (Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate
• CAS No: 2413867-78-2
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 5936663
• PubChem ID: 165769498
• Update Time: 2025-07-18

Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413867-78-2
• EN300-6961829
• tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate
• Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C12H21NO3S/c1-11(2,3)16-10(15)13-6-4-9(14)12(13)5-7-17-8-12/h9,14H,4-8H2,1-3H3
• InChI Key： UOOLIDRPMUUGFM-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)C(CCN2C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.1Ų

Additional information on Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate

Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2413867-78-2): A Comprehensive Overview

Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2413867-78-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a thioether and an azaspiro ring, making it a valuable candidate for various therapeutic applications.

The spirocyclic nature of Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate provides it with enhanced stability and bioavailability, which are crucial properties for drug development. The presence of the thioether group and the azaspiro ring system contribute to its potential as a scaffold for the design of novel bioactive molecules. Recent studies have highlighted the importance of these structural features in modulating biological activities, such as enzyme inhibition and receptor binding.

In the context of medicinal chemistry, Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate has been investigated for its potential as a lead compound in the development of new drugs targeting various diseases. One notable area of research is its application in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective properties make it an attractive candidate for further investigation.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate. These methods often involve multi-step reactions that ensure high yields and purity, which are essential for pharmaceutical applications. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has also played a crucial role in characterizing the compound and verifying its structure.

Pharmacological studies have shown that Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate exhibits promising biological activities. For instance, it has been found to possess potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies have indicated that the compound may have antiviral activity against certain viral infections, making it a potential candidate for antiviral drug development.

The hydroxy group in Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate plays a critical role in its biological activity by facilitating hydrogen bonding interactions with target proteins. This functional group can also be modified through chemical derivatization to enhance or fine-tune the compound's pharmacological properties. For example, esterification or etherification of the hydroxy group can lead to prodrugs with improved solubility and stability.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate in human subjects. These trials aim to provide comprehensive data on the compound's pharmacokinetics, pharmacodynamics, and potential side effects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

In conclusion, Tert-butyl 4-hydroxy-7-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2413867-78-2) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various diseases.